Cas no 1261962-08-6 (2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid)
1261962-08-6 structure
Product Name:2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid
CAS No:1261962-08-6
MF:C13H10O3S
MW:246.281702518463
MDL:MFCD18319846
CID:2766277
PubChem ID:53225764
Update Time:2025-04-21
2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18319846
- 1261962-08-6
- DTXSID60689496
- 2-(5-Formylthiophen-2-yl)-5-methylbenzoic acid, 95%
- 2-(5-FORMYLTHIOPHEN-2-YL)-5-METHYLBENZOIC ACID
- SCHEMBL2562840
- 2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid
-
- MDL: MFCD18319846
- Inchi: 1S/C13H10O3S/c1-8-2-4-10(11(6-8)13(15)16)12-5-3-9(7-14)17-12/h2-7H,1H3,(H,15,16)
- InChI Key: PVIIMVLNZQOKKN-UHFFFAOYSA-N
- SMILES: S1C(C=O)=CC=C1C1C=CC(C)=CC=1C(=O)O
Computed Properties
- Exact Mass: 246.03506535Da
- Monoisotopic Mass: 246.03506535Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 82.6Ų
2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326930-5 g |
2-(5-Formylthiophen-2-yl)-5-methylbenzoic acid, 95%; . |
1261962-08-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326930-5g |
2-(5-Formylthiophen-2-yl)-5-methylbenzoic acid, 95%; . |
1261962-08-6 | 95% | 5g |
€1159.00 | 2025-03-19 |
2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
1261962-08-6 (2-(5-Formylthiophen-2-YL)-5-methylbenzoic acid) Related Products
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